Cas no 522-60-1 (Ethylhydrocupreine)

Ethylhydrocupreine Properties

Names and Identifiers

• Cinchonan-9-ol,6'-ethoxy-10,11-dihydro-, (8a,9R)-
• ETHYLHYDROCUPREINE
• Ethylhydrocuprein
• hydrocupreineethylether
• Hydrocupureine ethyl ether
• numoquin
• Numoquine
• Optochine
• optoquine
• +Expand

Computed Properties

• Exact Mass: 340.21500

Experimental Properties

• LogP: 3.72520
• PSA: 45.59000
• Refractive Index: 1.6180 (estimate)
• Boiling Point: 476.25°C (rough estimate)
• Melting Point: 123-128° when solvent-free
• Specific Rotation: D25 -136.2° (alcohol)
• Density: 1.1027 (rough estimate)

Ethylhydrocupreine Security Information

• RTECS：MW5950000
• WGK Germany：3
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Risk Phrases： 22

Ethylhydrocupreine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%